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Introduction
Eriochrome Black T (EBT) is a versatile complexometric indicator and an azo dye that forms

distinctly colored complexes with a variety of metal ions. This property makes it a valuable

reagent for the quantitative determination of metal ions using spectrophotometry. The formation

of a metal-EBT complex results in a shift in the maximum absorbance wavelength (λmax)

compared to the free dye, allowing for the selective measurement of the metal ion

concentration. This method is particularly useful for the analysis of alkaline earth and transition

metals and finds applications in water quality analysis, pharmaceutical formulations, and

environmental monitoring.[1][2][3]

The general principle involves the reaction of a metal ion (Mⁿ⁺) with EBT at a specific pH to

form a stable, colored complex (M-EBT). The absorbance of this complex is then measured at

its λmax. According to the Beer-Lambert law, the absorbance is directly proportional to the

concentration of the metal ion in the sample.

Quantitative Data Summary
The following table summarizes the key spectrophotometric parameters for the determination of

various metal ions using Eriochrome Black T.
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Metal Ion Optimal pH
λmax of Metal-EBT
Complex (nm)

Magnesium (Mg²⁺) 10.0 - 10.5 520 - 560[4]

Calcium (Ca²⁺) ~10
Not specified in

spectrophotometric context

Zinc (Zn²⁺) ~10
Not specified in

spectrophotometric context

Nickel (Ni²⁺) ~10
Not specified in

spectrophotometric context

Cadmium (Cd²⁺) Not specified
Not specified in

spectrophotometric context

Lead (Pb²⁺) Not specified
Not specified in

spectrophotometric context

Note: While EBT is widely used as an indicator for the complexometric titration of these metal

ions, detailed spectrophotometric protocols with specific quantitative data like linear range and

molar absorptivity are less commonly reported in the literature. The optimal conditions are often

analogous to those used in titrimetric methods.

Experimental Workflow
The following diagram illustrates the general workflow for the spectrophotometric determination

of metal ions using Eriochrome Black T.
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Workflow for Spectrophotometric Metal Ion Analysis using EBT

Sample Preparation
(e.g., dissolution, dilution)

pH Adjustment
(using appropriate buffer, e.g., NH₃/NH₄Cl at pH 10)

Addition of Eriochrome Black T Reagent

Complex Formation
(incubation for a specified time)

Spectrophotometric Measurement
(scan for λmax or measure at a fixed wavelength)

Data Analysis
(using a calibration curve)

Result: Metal Ion Concentration
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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